Cas no 111385-66-1 (2-(2,3,4,5,6-Pentamethylbenzoyl)benzoic acid)

2-(2,3,4,5,6-Pentamethylbenzoyl)benzoic acid Properties

Names and Identifiers

• Benzoic acid,2-(2,3,4,5,6-pentamethylbenzoyl)-
• 2-(Pentamethylbenzoyl)Benzoic Acid
• 2-(2,3,4,5,6-Pentamethylbenzoyl)benzoic acid
• 2,6-DIFLUORO-4-METHOXYBENZYL BROMIDE
• 2-Pentamethylbenzoyl-benzoesaeure
• 2-(Penthamethylbenzoyl)benzoic acid
• 2-Carboxy-2,3,4,5,6-pentamethylbenzophenone
• MFCD00051629
• SCHEMBL5311591
• CS-0316669
• AKOS015908496
• HMS549M01
• DTXSID50352485
• A802354
• Oprea1_175485
• CDS1_000617
• 2-(Pentamethylbenzoyl)benzoic acid
• Oprea1_222760
• 2-(Pentamethylbenzoyl)benzoicacid
• FT-0608891
• 2-[oxo-(2,3,4,5,6-pentamethylphenyl)methyl]benzoic acid
• 111385-66-1
• AS-9180
• CCG-242023
• 2-(2,3,4,5,6-pentamethylbenzoyl)benzoic acid
• 2-(2,3,4,5,6-pentamethylphenyl)carbonylbenzoic acid
• Maybridge1_002905
• DivK1c_001657
• 2-(PENTAMETHYLBENZOYL)BENZOIC ACID 98+%
• DB-030669
• 2-(PENTAMETHYLBENZOYL)BENZOIC ACID
• 2-(2,3,4,5,6-PENTAMETHYLBENZOYL)BENZOIC ACID
• +Expand

• MDL： MFCD00051629
• InChIKey： DQCUMOMIHACOJZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H20O3/c1-10-11(2)13(4)17(14(5)12(10)3)18(20)15-8-6-7-9-16(15)19(21)22/h6-9H,1-5H3,(H,21,22)
• SMILES： CC1=C(C)C(=C(C(=C1C)C)C(=O)C2=CC=CC=C2C(=O)O)C

Computed Properties

• Exact Mass: 296.14100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 296.14124450g/mol
• Heavy Atom Count: 22
• Complexity: 414
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• LogP: 4.15780
• PSA: 54.37000
• Refractive Index: 1.58
• Boiling Point: 493.3°Cat760mmHg
• Melting Point: 282-284°C
• Flash Point: 266.2°C
• Density: 1.133

2-(2,3,4,5,6-Pentamethylbenzoyl)benzoic acid Security Information

• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi

2-(2,3,4,5,6-Pentamethylbenzoyl)benzoic acid Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%